Cas no 2229226-85-9 (1-(5-chloro-2-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(5-chloro-2-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2229226-85-9
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 6367706
• PubChem ID: 165632297
• Update Time: 2026-03-11

1-(5-chloro-2-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one
• 1-(5-Chloro-2-methoxypyridin-4-yl)-2,2,2-trifluoroethanone
• 2229226-85-9
• EN300-1961249

• Inchi： 1S/C8H5ClF3NO2/c1-15-6-2-4(5(9)3-13-6)7(14)8(10,11)12/h2-3H,1H3
• InChI Key： VCGKTQYPKXPJFL-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(Cl)=CN=C(OC)C=1)C(F)(F)F

Computed Properties

• Exact Mass: 238.9960906g/mol
• Monoisotopic Mass: 238.9960906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 216.6±35.0 °C(Predicted)
• pka: -2.60±0.18(Predicted)

Additional information on 1-(5-chloro-2-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one

Comprehensive Guide to 1-(5-chloro-2-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2229226-85-9)

1-(5-chloro-2-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one (CAS 2229226-85-9) is a specialized fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloro-methoxypyridine moiety with a trifluoroacetyl group, making it valuable for modern drug discovery and material science applications.

The growing demand for halogenated heterocyclic compounds in medicinal chemistry has positioned this chemical as an important building block. Researchers particularly value its electron-withdrawing properties and metabolic stability, which are crucial for developing new therapeutic agents. Current studies focus on its potential as an intermediate for kinase inhibitors and antiviral compounds, aligning with global health priorities.

From a synthetic chemistry perspective, 1-(5-chloro-2-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one demonstrates excellent reactivity in nucleophilic substitution reactions and cross-coupling reactions. Its trifluoromethyl ketone functionality serves as a versatile handle for further chemical modifications, enabling the creation of diverse molecular architectures. These characteristics make it particularly valuable for fragment-based drug design approaches.

The compound's physicochemical properties include moderate solubility in common organic solvents and stability under standard laboratory conditions. Analytical characterization typically involves HPLC, NMR spectroscopy, and mass spectrometry, with purity standards exceeding 98% for research applications. Proper storage recommendations include protection from moisture and maintenance at room temperature in amber glass containers.

In the pharmaceutical sector, this pyridine derivative has shown promise in the development of central nervous system (CNS) drugs and anti-inflammatory agents. The trifluoromethyl group enhances membrane permeability and bioavailability, addressing key challenges in drug development. Recent patent literature reveals its incorporation in several preclinical candidates targeting neurological disorders and chronic inflammatory conditions.

Material scientists have explored applications of CAS 2229226-85-9 in advanced material synthesis, particularly for creating fluorinated polymers with unique electronic properties. The compound's ability to introduce both fluorine atoms and aromatic systems into materials makes it valuable for developing specialty coatings and electronic materials with enhanced performance characteristics.

Quality control protocols for 1-(5-chloro-2-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one emphasize rigorous testing for residual solvents and byproducts. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms and spectroscopic characterization, ensuring researchers receive material meeting strict purity requirements. Batch-to-batch consistency is particularly important for medicinal chemistry applications.

Environmental and safety considerations for this compound follow standard laboratory chemical handling protocols. While not classified as hazardous under normal use conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Disposal should comply with local regulations for chemical waste, with particular attention to halogenated organic compounds.

The market for fluorinated pyridine derivatives like CAS 2229226-85-9 continues to expand, driven by growing pharmaceutical R&D investments. Current pricing reflects the specialized nature of this building block, with costs varying based on quantity and purity requirements. Supply chain considerations include reliable sourcing from certified manufacturers with demonstrated synthetic expertise.

Future research directions for 1-(5-chloro-2-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one include exploration of its use in PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies. The compound's structural features make it potentially valuable for these emerging therapeutic modalities, representing an exciting frontier in drug discovery.

For researchers working with this compound, recommended resources include the latest scientific literature on fluorinated heterocycles and medicinal chemistry applications. Regular consultation of patent databases can provide insights into emerging uses, while chemical supplier catalogs offer current availability and technical specifications. Proper documentation of experimental procedures is essential when incorporating this building block into synthetic pathways.

In conclusion, 1-(5-chloro-2-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one (CAS 2229226-85-9) represents a valuable tool for modern chemical research, particularly in pharmaceutical development and advanced materials science. Its unique combination of halogenated pyridine and trifluoromethyl ketone functionalities provides researchers with versatile synthetic opportunities, contributing to innovation across multiple scientific disciplines.